Cas no 1091729-84-8 (1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1091729-84-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4570894
• Update Time: 2025-05-24

1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethyl-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(2-Ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H13N3O2/c1-3-9-6-4-5-7-10(9)15-8(2)11(12(16)17)13-14-15/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： KDKWEEUBUDBBHU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2CC)C(C)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 451.4±47.0 °C at 760 mmHg
• Flash Point: 226.8±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1091729-84-8)

1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1091729-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This triazole derivative, characterized by its intricate molecular structure, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The presence of both an ethylphenyl group and a methyl substituent in the triazole core contributes to its structural complexity and potential for selective interactions with biological targets. These structural features are particularly relevant in the context of modern drug design, where precision and specificity are paramount.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The carboxylic acid moiety in 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The triazole ring itself is known for its ability to stabilize metal ions and participate in hydrogen bonding interactions, which are crucial for enzyme inhibition and receptor binding. The ethylphenyl group introduces hydrophobicity and lipophilicity balance, while the methyl substituent at the 5-position further modulates the electronic properties of the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. For instance, triazole derivatives have been shown to exhibit inhibitory activity against various enzymes and receptors involved in pathological processes. This has spurred research into optimizing these compounds to improve their efficacy and reduce potential side effects. The structural features of 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid make it an attractive candidate for such optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex triazole core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for biological testing and further development.

In terms of biological activity, preliminary studies on 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid have revealed promising results in vitro. The compound has demonstrated interactions with several biological targets relevant to human health conditions. For example, it has shown potential inhibitory effects on enzymes implicated in inflammation and oxidative stress pathways. These findings align with current trends in medicinal chemistry aimed at identifying molecules that can modulate disease-related signaling networks.

The carboxylic acid functionality provides a versatile handle for further derivatization into esters or amides, which can enhance solubility and bioavailability. Additionally, modifications at other positions on the triazole ring or attached aromatic groups could lead to novel analogs with improved pharmacokinetic profiles. Such structural modifications are often guided by computational modeling techniques that predict how changes in molecular structure will affect biological activity.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to explore how 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid interacts with target proteins at an atomic level. These studies help identify key binding residues and provide insights into how structural modifications might enhance binding affinity or selectivity. Such information is invaluable for guiding experimental efforts toward developing more effective therapeutic agents.

Future directions in research on this compound may include exploring its potential as an intermediate for more complex drug candidates or investigating its mechanism of action in living systems through cellular assays. The growing body of evidence supporting the importance of heterocyclic compounds in medicine makes 1-(2-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1091729-84-8) a compound worth monitoring as new therapeutic possibilities emerge.